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Compound of Interest

Compound Name: Carboplatin-d4

Cat. No.: B15557316

An In-depth Technical Guide to Carboplatin-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Carboplatin-d4, a deuterated analog of the
widely used anticancer drug Carboplatin. It is primarily intended for professionals in the fields of
pharmaceutical research, clinical diagnostics, and drug metabolism studies who utilize stable
isotope-labeled internal standards for quantitative analysis.

Introduction to Carboplatin-d4

Carboplatin-d4 is the deuterium-labeled form of Carboplatin, an alkylating agent belonging to
the platinum-based chemotherapy drugs.[1][2] In Carboplatin-d4, four hydrogen atoms on the
cyclobutane ring of the 1,1-cyclobutanedicarboxylato ligand have been replaced with deuterium
atoms. This isotopic substitution results in a molecule with a higher molecular weight than its
non-deuterated counterpart, while maintaining nearly identical chemical and physical
properties.

The primary and critical application of Carboplatin-d4 is as an internal standard in bioanalytical
methods, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the
precise quantification of Carboplatin in biological matrices such as plasma and tissue
homogenates.[1][3] Its use is essential for correcting for variations in sample preparation and
instrument response, thereby ensuring the accuracy and reliability of pharmacokinetic and
therapeutic drug monitoring studies.
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Chemical Structure and Properties

The chemical structure of Carboplatin-d4 is characterized by a central platinum atom
coordinated to two ammine ligands and a bidentate 1,1-cyclobutane-d4-dicarboxylato ligand.
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Caption: Chemical structure of Carboplatin-d4.

Property Value

Chemical Formula CeHsDaN204Pt

Molecular Weight 375.27 g/mol

Purity =98%

Appearance Solid

Solubility Slightly soluble in water and methanol
Storage Temperature -20°C

Unlabeled CAS Number 41575-94-4
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Synthesis Pathway

The synthesis of Carboplatin-d4 is analogous to that of Carboplatin, with the key difference
being the use of a deuterated precursor for the cyclobutane ring. The general synthetic route
involves the reaction of a platinum(ll) complex with a deuterated 1,1-cyclobutanedicarboxylic
acid.
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Caption: Generalized synthesis pathway for Carboplatin-d4.

Experimental Protocols: Quantification of
Carboplatin in Human Plasma using LC-MS/MS

This section details a typical experimental protocol for the quantitative analysis of Carboplatin
in human plasma using Carboplatin-d4 as an internal standard. This method is crucial for
pharmacokinetic studies and therapeutic drug monitoring.

Materials and Reagents

o Carboplatin analytical standard

Carboplatin-d4 (internal standard)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (with anticoagulant)

Sample Preparation
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A protein precipitation method is commonly employed for sample clean-up.[4]
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Caption: Experimental workflow for plasma sample preparation.

Liquid Chromatography Conditions

o HPLC System: A standard high-performance liquid chromatography system.
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e Column: A C18 reversed-phase column (e.g., 100 x 2.0 mm, 5 um) is often used.[4]
e Mobile Phase A: 0.1% Formic acid in water.
o Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping
up to a high percentage of Mobile Phase B to elute the analyte, followed by re-equilibration.

e Flow Rate: 0.3 mL/min.[4]

* Injection Volume: 5 pL.

Mass Spectrometry Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer.

lonization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

o Carboplatin: The precursor ion ([M+H]*) is m/z 372.0. A common product ion for
quantification is m/z 294.1, corresponding to the loss of the cyclobutanedicarboxylato
ligand.

o Carboplatin-d4: The precursor ion ([M+H]*) is m/z 376.0. The corresponding product ion
for quantification is m/z 298.1.

Mechanism of Action

As an analog of Carboplatin, Carboplatin-d4 is expected to exhibit the same mechanism of
action. Following administration, the dicarboxylato ligand is slowly hydrolyzed, allowing the
platinum atom to form covalent bonds with DNA, primarily at the N7 position of guanine and
adenine residues. This leads to the formation of intrastrand and interstrand DNA crosslinks,
which inhibit DNA replication and transcription, ultimately inducing apoptosis in rapidly dividing
cancer cells.
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Conclusion

Carboplatin-d4 is an indispensable tool for researchers and clinicians involved in the
development and therapeutic monitoring of Carboplatin. Its use as an internal standard in LC-
MS/MS assays provides the necessary accuracy and precision for reliable quantification in
complex biological matrices. The detailed protocols and data presented in this guide are
intended to support the effective implementation of Carboplatin-d4 in analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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